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Compound of Interest

Compound Name:
Ethyl 3-oxo-3-(4-

tetrahydropyranyl)propanoate

Cat. No.: B1344775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate is a versatile bifunctional molecule of

significant interest in synthetic and medicinal chemistry. Its structure, incorporating a reactive β-

ketoester functionality and a tetrahydropyran (THP) ring, makes it a valuable building block for

the synthesis of complex bioactive molecules. The β-ketoester group serves as a handle for a

variety of chemical transformations, including alkylations, acylations, and cyclization reactions

to form diverse heterocyclic systems. The tetrahydropyran moiety is a common scaffold in

many natural products and approved drugs, often contributing to improved pharmacokinetic

properties such as solubility, metabolic stability, and cell permeability.

These application notes provide an overview of the properties of Ethyl 3-oxo-3-(4-
tetrahydropyranyl)propanoate, a general protocol for its synthesis, and its potential

applications in drug discovery and development, supported by detailed experimental

procedures and data presented in a clear, tabular format.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ethyl 3-oxo-3-(4-
tetrahydropyranyl)propanoate is provided below.
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Property Value

CAS Number 856414-68-1

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 200.23 g/mol

IUPAC Name
ethyl 3-oxo-3-(tetrahydro-2H-pyran-4-

yl)propanoate

Appearance Colorless to light yellow liquid

Boiling Point (Predicted) 287.7±30.0 °C

Density (Predicted) 1.101±0.06 g/cm³

Refractive Index (Predicted) 1.457

Storage Store at 2-8°C in a dry, well-ventilated place.

Synthesis Protocol
The synthesis of Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate can be achieved via a

Claisen condensation reaction between ethyl tetrahydropyran-4-carboxylate and ethyl acetate

in the presence of a strong base.

General Synthetic Scheme
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Reactants

Reagents Product

Ethyl tetrahydropyran-4-carboxylate

Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate

1.

Ethyl acetate
1.

Strong Base (e.g., NaH, NaOEt) Conditions

Aprotic Solvent (e.g., THF, Toluene)

Conditions

Aqueous Acid Workup (e.g., dil. HCl)

Workup

Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate

Reaction with
Urea/Thiourea

Reaction with
Hydrazines

Reaction with
Amidines

Pyrimidinone Derivatives
(e.g., DHPMs)

Potential Biological Activity
(e.g., Kinase Inhibitors, Antivirals)Pyrazole Derivatives

Pyrimidine Derivatives
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To cite this document: BenchChem. [Application Notes and Protocols: Ethyl 3-oxo-3-(4-
tetrahydropyranyl)propanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344775#ethyl-3-oxo-3-4-tetrahydropyranyl-
propanoate-as-a-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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